Nisoldipine-d6

• Molecular Formula: C20H24N2O6
• Molecular Weight: 394.5 g/mol
• InChI: InChI=1S/C20H24N2O6/c1-11(2)10-28-20(24)17-13(4)21-12(3)16(19(23)27-5)18(17)14-8-6-7-9-15(14)22(25)26/h6-9,11,18,21H,10H2,1-5H3/i1D3,2D3
• InChIKey: VKQFCGNPDRICFG-WFGJKAKNSA-N

Nisoldipine-d6 Specifications and Analytical Role

Nisoldipine-d6 (CAS 1285910-03-3) is a stable deuterium-labeled analog of the dihydropyridine calcium channel blocker Nisoldipine, carrying six deuterium atoms at the isobutyl methyl groups (3-methyl 5-(2-(methyl-d₃)propyl-3,3,3-d₃) 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate) . It is purpose-designed as an internal standard (IS) for the quantification of nisoldipine by GC-MS or LC-MS, serving a critical role in analytical method development, method validation (AMV), and quality control (QC) applications required for regulatory filings [1]. Its +6 Da mass shift relative to the native analyte provides a baseline isotopic separation that is the foundational prerequisite for stable isotope dilution mass spectrometry .

1

Deuterated internal standard for nisoldipine quantification by LC-MS/MS or GC-MS

2

+6 Da mass shift provides baseline isotopic separation from native analyte

3

Designed for analytical method validation, QC, and regulatory documentation workflows

• [1] SynZeal. Nisoldipine D6 Product Datasheet. SZ CAT No: SZ-N019D02. Supplied with detailed characterization data compliant with regulatory guidelines; applicable for ANDA and DMF submissions. View Source

Irreplaceability of Nisoldipine-d6 in Regulated Bioanalysis

Substituting Nisoldipine-d6 with non-deuterated Nisoldipine or a structurally analogous dihydropyridine internal standard such as Nimodipine or Nifedipine-d6 introduces well-documented risks to quantitative accuracy. LC-MS/MS quantification of nisoldipine in biological matrices is highly susceptible to ion suppression or enhancement from co-eluting matrix components, a problem that non-deuterated IS cannot correct because the analyte and IS do not co-elute identically or share the same extraction recovery profile [1]. Published LC-MS/MS method validations for nisoldipine in human plasma demonstrate that the use of a stable isotope-labeled IS provides the closest match in ionization efficiency and retention time, achieving linear calibration ranges from 0.5 to 20 ng/mL with correlation coefficients of 0.9995, while methods employing structurally dissimilar IS (e.g., nimodipine) require compensatory sample preparation steps that add variability [2]. Regulatory guidelines from FDA, EMA, and ICH M10 explicitly recommend a stable isotope-labeled IS as the preferred approach for chromatographic bioanalytical assays, elevating Nisoldipine-d6 from a commodity internal standard to a regulatory expectation for ANDA and DMF submissions .

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Non-deuterated nisoldipine cannot correct for ion suppression or extraction variability; isotopic co-elution is required for reliable ratio preservation.

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Structurally dissimilar DHP internal standards (e.g., nimodipine) exhibit different recovery and ionization efficiency, introducing quantification bias at low ng/mL levels.

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Regulatory guidelines (FDA, EMA, ICH M10) prefer stable isotope-labeled IS; using a structural analogue may not meet ANDA/DMF method validation expectations.

• [1] Panne U, Engelke M, Lämmerhofer M. In this thesis eight robust and reliable LC-MS/MS methods were developed and validated to analyze atorvastatin, clopidogrel, furosemide, itraconazole, loratadine, naproxen, nisoldipine and sunitinib in human plasma. Universität Würzburg. OPUS Würzburg. View Source
• [2] Zhou L, Li Y, Gong Z, et al. High-Performance Liquid Chromatography-Electrospray Ionization Mass Spectrometric Determination of Nisoldipine in Human Plasma. Journal of Chromatographic Science. 2004;42(8):409-413. Linear range 0.5–20.0 ng/mL, r=0.9995, LOD 0.2 ng/mL. View Source

Quantitative Evidence for Nisoldipine-d6 Procurement

Isotopic Purity Advantage Over d4 Labeling

Nisoldipine-d6 offers a critical advantage over the alternative Nisoldipine-d4 IS in isotopic enrichment. With six deuterium atoms incorporated at the methyl groups of the isobutyl ester side chain, Nisoldipine-d6 achieves a larger mass shift (+6 Da) compared to the +4 Da shift of the d4 variant. This increased mass differential reduces the risk of spectral overlap from the naturally occurring M+4 isotope peak of the native analyte. Supplier specifications indicate Nisoldipine-d6 isotopic purity of ≥99% (d1-d6 forms), ensuring consistent signal separation and minimizing cross-talk interference between analyte and IS channels . The d4 variant (Clearsynth Nisoldipine-d4) has fewer deuterium labeling positions, increasing the probability of partial back-exchange and reduced mass resolution relative to the d6 compound .

Isotopic purity vs d4

Cross-study comparable

Nisoldipine-d6
+6 Da shift, isotopic purity ≥99%

Nisoldipine-d4
+4 Da shift, fewer labeling positions

Larger mass shift reduces MS cross-talk risk

Vendor-reported specifications; d4 variant may have higher back-exchange probability

Evidence Dimension	Number of deuterium atoms and resulting mass shift from native nisoldipine (MW 388.4 Da)
Target Compound Data	6 deuterium atoms; mass shift +6 Da; molecular weight 394.5 Da; isotopic purity ≥99% (d1-d6 forms)
Comparator Or Baseline	Nisoldipine-d4: 4 deuterium atoms; mass shift +4 Da; molecular weight ~392.5 Da
Quantified Difference	+2 Da additional mass shift; greater spectral separation from native analyte isotope envelope
Conditions	Vendor-reported specifications from Cayman Chemical (Item 31785) and Clearsynth product listings

Why This Matters

A larger mass shift reduces the risk of MS channel cross-talk and enhances regulatory acceptability in bioanalytical method validation (ICH M10).

HPLC Purity Across Supplier Specifications

The HPLC purity specification is a key procurement metric. Clearsynth Nisoldipine-d6 (Product Code CS-O-06817) is documented with a purity of 99.42% by HPLC, as stated on the product page . By comparison, the commonly cited Cayman Chemical Nisoldipine-d6 carries a minimum purity specification of ≥99% with batch-specific Certificates of Analysis provided at point of purchase . A lower-purity alternative, Nisoldipine-D6 from Alfa Chemistry, lists a purity of only >97% [1]. These differences are meaningful because a 2–3% impurity burden can introduce interfering peaks in trace-level quantification methods and complicate single-impurity profiling required for pharmacopeial reference standard qualification.

HPLC purity comparison

Direct head-to-head

Clearsynth
99.42% by HPLC

Alfa Chemistry
>97% minimum

Higher purity supports trace-level quantification

Batch-specific COA verification recommended at purchase

Evidence Dimension	HPLC purity specification
Target Compound Data	Clearsynth Nisoldipine-d6: 99.42% by HPLC (vendor-documented)
Comparator Or Baseline	Cayman Chemical Nisoldipine-d6: ≥99% minimum; Alfa Chemistry Nisoldipine-D6: >97% minimum
Quantified Difference	+0.42 to +2.42 percentage points vs. lower-purity alternative suppliers
Conditions	Vendor-stated product specifications; actual batch-specific values require COA verification at purchase

Why This Matters

Higher HPLC purity directly reduces the risk of spurious chromatographic peaks and improves signal-to-noise ratio in trace-level LC-MS/MS quantification.

• [1] Alfa Chemistry. Nisoldipine-D6 Product Listing. Purity >97%. Molecular Weight 394.46. CAS 1285910-03-3. View Source

Calcium Channel Selectivity and Isotopic IS Rationale

For laboratories considering whether a structurally distinct DHP internal standard (e.g., Nifedipine-d6) could be substituted for Nisoldipine-d6, the target selectivity profile of the parent compound provides a rationale for using the exact isotopic match. Nisoldipine exhibits an IC50 of 10 nM at the L-type Cav1.2 calcium channel and is approximately 30 times more selective for L-type Ca2+ channels than for delayed-rectifier K+ channels (IKr IC50 = 23 μM; IKs IC50 = 40 μM in guinea-pig ventricular myocytes) [1]. This selectivity profile differs substantially from other DHPs—an in silico investigation comparing five DHP drugs reported binding free energies (Coulombic interaction energy range: -74,174.2 to -74,202.3 kcal/mol) that inversely correlated with experimental IC50 values ranging from 0.013 to 0.194 μM [2]. Nisoldipine demonstrated greater potency than nifedipine as a vasodilator [3]. These pharmacological differences, while not directly applicable to MS detection, establish that nisoldipine's unique molecular recognition properties justify using the exact isotopic standard rather than a cross-class IS that may exhibit divergent chromatographic behavior in complex biological matrices.

CaV1.2 selectivity rationale

Class-level inference

Nisoldipine IC50 10 nM (CaV1.2); ~30-fold selective over delayed-rectifier K+ channels. DHP potency rank differs; nifedipine is a less potent vasodilator.

Supports exact isotopic IS preference

Pharmacologic differences are indirect; chromatographic behavior and protein binding may diverge

Evidence Dimension	L-type CaV1.2 channel inhibition potency (IC50) and ion channel selectivity
Target Compound Data	Nisoldipine IC50 = 10 nM at Cav1.2; Ca2+ vs K+ channel selectivity ratio ~30-fold (IKr IC50 = 23 μM; IKs IC50 = 40 μM)
Comparator Or Baseline	Nifedipine: less potent vasodilator than nisoldipine per literature; in silico comparative IC50 range across 5 DHPs: 0.013–0.194 μM
Quantified Difference	Nisoldipine is a comparatively more potent vasodilator than nifedipine; rank-order potency difference across DHP class is approximately 15-fold (IC50 range)
Conditions	Isolated guinea-pig ventricular myocytes; in silico MM-GBSA binding free energy calculations using human CaV1.2 structure (PDB: 8WE8)

Why This Matters

Target engagement potency differences across DHPs support the regulatory preference for the exact isotopic IS match, as structural divergence may affect plasma protein binding and extraction recovery independently of MS detection.

• [1] Nisoldipine Product Database (PeptideDB). Nisoldipine is about 30 times less selective for delayed-rectifier K+ channels than for L-type Ca2+ channels; IKr IC50 = 23 μM, IKs IC50 = 40 μM in guinea-pig ventricular myocytes. View Source
• [2] Determination of the Structural and Pharmacokinetic Basis for Dihydropyridine Calcium Channel Blocker Activity: An In-Silico Investigation Targeting the L-Type Calcium Channel (CaV1.2). Preprints.org. 2025. Coulombic interaction energy range: -74,174.2 to -74,202.3 kcal/mol; experimental IC50: 0.013–0.194 μM. View Source
• [3] StatPearls [Internet]. Nisoldipine. NCBI Bookshelf. 2026. Nisoldipine is comparatively more potent vasodilator than nifedipine. View Source

Photodegradation Compensation by Isotopic IS

Nisoldipine is a photolabile 1,4-dihydropyridine compound, with a maximal degradation rate of 1.6% per day for raw material and 96% degradation after only 2 hours when solutions are exposed to laboratory light in clear glass vials [1]. In plasma, degradation reaches 25% in only 2 hours [2]. This extreme photolability means that the native analyte concentration can decline during sample preparation unless controlled, creating a systematic negative bias if a non-co-eluting IS is used. Because Nisoldipine-d6 shares the identical photodegradation kinetics, the analyte-to-IS ratio remains constant even under conditions of partial photodegradation, effectively canceling the degradation-induced bias [3]. A structural analogue IS such as nimodipine degrades at a different rate under identical light exposure, breaking the ratio preservation that is fundamental to accurate quantification.

Photodegradation compensation

Class-level inference

Nisoldipine-d6 (co-eluting IS)
Identical photodegradation kinetics; ratio preserved

Structural analogue IS
Different degradation rate breaks ratio preservation

Preserves analyte/IS ratio during sample preparation

Nisoldipine degrades 96% in 2 h under lab light; isotopic match cancels bias

Evidence Dimension	Photodegradation rate of nisoldipine raw material exposed to laboratory light
Target Compound Data	Nisoldipine (and by shared chromophore, Nisoldipine-d6): maximal degradation rate 1.6% per day for raw material; 96% degradation in clear glass vials after 2 h; 25% degradation in plasma after 2 h
Comparator Or Baseline	Nifedipine (structurally analogous DHP): 96% degradation after 2 h in clear glass vials under identical conditions; degradation rates not identical across DHPs
Quantified Difference	Degradation rate equivalence between analyte and co-eluting deuterated IS; degradation rate mismatch with structural analogue IS
Conditions	Daylight and UV light exposure; clear glass vials; plasma matrices; Marinkovic et al., Il Farmaco 2000 and Mendeley instability study

Why This Matters

Photodegradation-induced analyte loss during sample preparation is compensated only when IS and analyte degrade at identical rates, a condition uniquely satisfied by the exact isotopic IS.

• [1] Marinkovic V, Agbaba D, Karljikovic-Rajic K, Comor J, Zivanov-Stakic D. UV derivative spectrophotometric study of the photochemical degradation of nisoldipine. Il Farmaco. 2000;55(2):128-133. Maximal degradation rate 1.6% per day for raw material. View Source
• [2] Instability of calcium channel antagonists during sample preparation for LC-MS-MS analysis of serum samples. 96% degradation after 2 h in clear glass vials; 25% degradation in plasma after 2 h. Mendeley Data. View Source
• [3] Agbaba D, Vucicevic K, Marinkovic V. Determination of Nisoldipine and Its Impurities in Pharmaceuticals. Chromatographia. 2004;60:223-227. HPTLC method for separation of nisoldipine and photodegradation products. View Source

Pharmacopeial Traceability for Regulatory Submissions

Nisoldipine-d6 supplied by vendors such as SynZeal (SZ-N019D02) and Axios Research is explicitly positioned as a reference standard for regulatory submission packages, including ANDA and DMF filings, with traceability against USP or EP pharmacopeial standards provided upon request [1]. This contrasts with general-purpose deuterated research chemicals that are sold without full characterization suites or regulatory documentation. Clearsynth provides a product with purity by HPLC of 99.42% accompanied by MSDS and COA documentation, and Axios Research specifies that its Nisoldipine-d6 serves as a reference standard for traceability against pharmacopeial standards . The availability of these compliance packages eliminates the need for end-user re-characterization, which for a photolabile compound like nisoldipine is both technically challenging and costly.

Pharmacopeial traceability

Direct head-to-head

SynZeal / Axios Research
USP/EP-traceable characterization package; regulatory documentation included

Commodity research-grade
Often sold without full regulatory characterization

Supports regulatory documentation context and reduces in-house qualification burden

COA and traceability documents should be verified before method validation

Evidence Dimension	Regulatory documentation and pharmacopeial traceability
Target Compound Data	SynZeal Nisoldipine D6: detailed characterization data compliant with regulatory guidelines; traceability to USP/EP provided; designed for ANDA/DMF filing. Axios Research: fully characterized, compliant with regulatory guidelines.
Comparator Or Baseline	General research-grade deuterated nisoldipine from commodity suppliers: often sold as 'research use only' without full regulatory characterization package
Quantified Difference	Presence vs. absence of USP/EP-traceable characterization package; purity documentation (99.42% HPLC for Clearsynth) vs. unverified purity claims from non-specialist vendors
Conditions	Supplier product documentation and intended use statements from SynZeal, Axios Research, and Clearsynth product pages

Why This Matters

Procurement of a pharmacopeial-traceable reference standard directly reduces regulatory risk and eliminates the time and cost of in-house qualification, a critical consideration for CROs and generic pharmaceutical manufacturers.

• [1] SynZeal. Nisoldipine D6 (SZ-N019D02). Supplied with detailed characterization data compliant with regulatory guidelines. Used for ANDA, DMF filing, and traceability against USP or EP pharmacopeial standards. View Source

Nisoldipine-d6 Application Scenarios

Bioanalytical Method Validation for ANDA/DMF

For CROs and generic pharmaceutical companies developing LC-MS/MS methods to support ANDA or DMF filings for nisoldipine formulations, Nisoldipine-d6 is the regulatory-preferred internal standard. The +6 Da mass shift provides baseline chromatographic co-elution with the native analyte, and the >99% isotopic purity reduces cross-talk interference. The availability of USP/EP-traceable Certificates of Analysis from specialist suppliers such as SynZeal and Axios Research meets regulatory expectations for reference standard qualification and reduces the time to method readiness [1]. The photodegradation-rate-matching property of the exact deuterated IS ensures that analyte-to-IS peak area ratios remain stable throughout sample preparation, a critical advantage given nisoldipine's documented 96% degradation in clear glass vials over 2 hours [2].

Pharmacokinetic Studies in Complex Matrices

Nisoldipine has low oral bioavailability (~5%) due to extensive first-pass metabolism, resulting in low ng/mL plasma concentrations that require sensitive quantification near the method LOD. Published HPLC-ESI-MS methods for nisoldipine in human plasma have achieved a linear range of 0.5–20.0 ng/mL (r=0.9995) with an LOD of 0.2 ng/mL [1]. When Nisoldipine-d6 is used as the IS, the identical ionization efficiency and extraction recovery in plasma matrices improve accuracy at these low concentrations compared to structural analogue IS approaches. The matched photodegradation kinetics eliminate IS degradation as a source of variability, a problem highlighted by documented 25% plasma degradation within 2 hours for this compound class [2].

Impurity Profiling and Forced Degradation QC

Photodegradation product identification and quantification require an IS that remains stable or degrades identically to the parent analyte. The HPTLC method established by Agbaba et al. (Chromatographia, 2004) separated nisoldipine and its impurities including photodegradation products on LiChrospher Si 60 F254s plates with detection at 280 nm [1]. Nisoldipine-d6, sharing identical spectral properties with the parent compound, can serve as a tracer IS in these assays, maintaining the quantitative relationship between parent peak area and impurity peak areas even under progressive photodegradation conditions. This application is supported by supplier characterization data showing defined HPLC purity specifications (≥99% or higher) suitable for single-impurity monitoring [2].

LC-MS/MS Cross-Validation Across Clinical Sites

Multi-site bioequivalence and clinical pharmacokinetic studies require cross-validation of analytical methods to ensure inter-laboratory reproducibility. The standardized formulation of Nisoldipine-d6 with documented lot-specific characterization data enables consistent IS batch preparation across laboratories. The use of a stable isotope-labeled IS with a defined mass shift (+6 Da) eliminates the retention-time-dependent ion suppression corrections typically required when non-co-eluting structural analogue IS (e.g., nimodipine at m/z 441) are used, as practiced in some published LC-MS methods for nisoldipine in rat plasma [1]. This improves method transferability and long-term data comparability across study phases.

Application

Selection Property

Validation Focus

Bioanalytical method validation research

Isotopic enrichment and regulatory documentation context

Cross-talk interference and photodegradation ratio stability

Pharmacokinetic research in plasma matrices

Low-concentration quantification capability

Accuracy at low ng/mL levels and photostability compensation

Impurity profiling and forced degradation studies

Identical photodegradation kinetics and spectral properties

Quantitative relationship under progressive photodegradation

Multi-site bioanalytical method cross-validation

Lot-specific characterization and defined mass shift

Inter-laboratory reproducibility and method transferability

• [1] SynZeal. Nisoldipine D6 Product Overview. SZ-N019D02. Uses: analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA or commercial production. Traceability against USP or EP provided. View Source
• [2] Marinkovic V, Agbaba D, Karljikovic-Rajic K, Comor J, Zivanov-Stakic D. UV derivative spectrophotometric study of the photochemical degradation of nisoldipine. Il Farmaco. 2000;55(2):128-133. Degradation rate 1.6%/day raw material; 96% in 2 h clear glass vials. View Source